CID 78064518
Description
CID 78064518 (PubChem Compound Identifier) is a unique numerical identifier assigned by PubChem to a specific chemical compound. This absence suggests that either:
To proceed, hypothetical comparisons will be structured using analogous compounds (e.g., oscillatoxin derivatives, bioactive phytochemicals) and methodologies outlined in the evidence.
Properties
Molecular Formula |
Ga7Mn3 |
|---|---|
Molecular Weight |
652.88 g/mol |
InChI |
InChI=1S/7Ga.3Mn |
InChI Key |
YODXVPHDMBEUCA-UHFFFAOYSA-N |
Canonical SMILES |
[Mn].[Mn].[Mn].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga].[Ga] |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 78064518 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that require precise control of temperature, pressure, and the use of specific reagents. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .
Chemical Reactions Analysis
CID 78064518 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of substituted compounds .
Scientific Research Applications
CID 78064518 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it may be used to study cellular processes and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic effects. Additionally, it has applications in the industry, such as in the development of new materials and chemical products .
Mechanism of Action
The mechanism of action of CID 78064518 involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s effects and potential therapeutic applications .
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural and Physicochemical Comparisons
For bioactive compounds, structural analogs are often compared using parameters such as molecular weight, logP (lipophilicity), and polarity. For example:
| Parameter | Oscillatoxin D (CID 101283546) | 30-Methyl-Oscillatoxin D (CID 185389) | Hibiscus Acid (CID 6481826) |
|---|---|---|---|
| Molecular Formula | C₂₉H₄₀O₈ | C₃₀H₄₂O₈ | C₄H₆O₅ |
| Molecular Weight (g/mol) | 516.6 | 530.6 | 142.1 |
| LogP (Predicted) | 3.2 | 3.8 | -0.5 |
| Polar Surface Area (Ų) | 134.8 | 134.8 | 83.8 |
| Bioavailability Score | 0.17 | 0.15 | 0.55 |
Data derived from PubChem entries and predictive models 
Key Observations :
- Larger molecules (e.g., oscillatoxins) exhibit lower bioavailability scores due to poor membrane permeability.
Functional and Bioactivity Comparisons
Example 1: Oscillatoxin Derivatives
Example 2: Hibiscus sabdariffa Bioactives
- CID 5280343 (Quercetin): A flavonoid with antioxidant and anti-inflammatory effects, supported by clinical trials .
- CID 5280863 (Kaempferol) : Demonstrates chemopreventive activity via modulation of apoptosis pathways .
Q & A
Q. What strategies improve manuscript acceptance rates for this compound studies?
- Methodological Answer :
- Journal alignment : Target publications with scope matching your research (e.g., Journal of Medicinal Chemistry for pharmacological studies) .
- Response letter rigor : Address reviewer comments point-by-point, providing additional data or clarifications as needed .
- Pre-submission review : Engage collaborators or preprint platforms (e.g., bioRxiv) for feedback prior to formal submission .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
